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Compound of Interest

Compound Name: 7-Fluoro-2-methylquinoline

Cat. No.: B075012

Physical Properties of 7-Fluoro-2-
methylquinoline: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of the
heterocyclic compound 7-Fluoro-2-methylquinoline, with a focus on its melting and boiling
points. This document is intended to serve as a valuable resource for professionals in research
and development, particularly in the fields of medicinal chemistry and materials science, where
quinoline derivatives are of significant interest.

Core Physical Characteristics

7-Fluoro-2-methylquinoline (CAS No: 1128-74-1), also known as 7-Fluoroquinaldine, is a
fluorinated derivative of the parent compound 2-methylquinoline (quinaldine). The introduction
of a fluorine atom at the 7-position of the quinoline ring can significantly influence the
molecule's physicochemical properties, including its melting and boiling points, solubility, and
electronic characteristics. These properties are crucial for its handling, characterization, and
application in various scientific endeavors.

Data Presentation: Physical Properties

The experimentally determined physical properties of 7-Fluoro-2-methylquinoline are
summarized in the table below for ease of reference and comparison.
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Physical Property Value Notes

Arange of 47-51 °C has also

Melting Point 47 °C

been reported.[1]
Boiling Point 120 °C at 15 mmHg
Physical State Solid at 20 °C

White to Yellow to Orange

Appearance
powder to crystal
Molecular Formula CioHsFN
Molecular Weight 161.18 g/mol [1112]

Experimental Protocols

While specific experimental records for the determination of the physical properties of 7-
Fluoro-2-methylquinoline are not publicly detailed, the following sections describe
generalized, standard laboratory protocols for measuring the melting and boiling points of solid
organic compounds. These methodologies are representative of the techniques that would be
employed for such characterizations.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following is
a general procedure for determining the melting point using a capillary melting point apparatus:

o Sample Preparation: A small amount of the crystalline 7-Fluoro-2-methylquinoline is finely
powdered. This powder is then packed into a thin-walled capillary tube, sealed at one end, to

a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block or an oil bath and a thermometer or a digital temperature sensor.

o Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, as it approaches the expected melting point.
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» Melting Range Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has melted is recorded as the end of the melting range. For a pure compound, this range is
typically narrow (0.5-2 °C).

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. Since the boiling point of 7-Fluoro-2-methylquinoline is reported at a
reduced pressure (120 °C at 15 mmHg), a vacuum distillation setup is implied. A general

protocol is as follows:

o Apparatus Setup: A distillation apparatus is assembled, which includes a distillation flask
containing the 7-Fluoro-2-methylquinoline sample and boiling chips, a condenser, a
receiving flask, and a thermometer. The apparatus is connected to a vacuum pump with a
manometer to monitor the pressure.

e Heating and Pressure Regulation: The distillation flask is gently heated. The pressure inside
the apparatus is carefully reduced to the desired value (e.g., 15 mmHg) using the vacuum
pump and a pressure regulator.

e Boiling and Temperature Measurement: As the liquid begins to boil, the vapor rises and
comes into contact with the thermometer bulb. The temperature is recorded when it
stabilizes, indicating that the vapor and liquid are in equilibrium. This stable temperature is
the boiling point at that specific pressure.

« Distillation: The vapor then passes into the condenser, where it is cooled and liquefies, and
the distillate is collected in the receiving flask.

Synthesis and Characterization Workflow

The following diagram illustrates a generalized workflow for the synthesis and subsequent
characterization of a fluorinated quinoline derivative, such as 7-Fluoro-2-methylquinoline.
This process typically begins with the selection of appropriate starting materials and proceeds
through a chemical reaction to form the desired product, which is then purified and its structure
and properties are confirmed through various analytical techniques.
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General Workflow: Synthesis and Characterization of a Fluorinated Quinoline Derivative

Starting Materials
(e.g., Fluoroaniline derivative, Carbonyl compound)

Chemical Synthesis

(e.g., Skraup synthesis, Friedlander synthesis)

Reaction Work-up & Crude Product Isolation

Purification

(e.g., Recrystallization, Column Chromatography)

Pure Fluorinated Quinoline Derivative

Structural Characterization
(NMR, Mass Spectrometry, IR Spectroscopy)

Physical Property Determination Purity Analysis

(HPLC, GC, Elemental Analysis)

(Melting Point, Boiling Point)

~| Final Characterized Product |_
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Caption: A generalized workflow for the synthesis and characterization of fluorinated quinoline
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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